Cas no 857362-66-4 ((5-tert-butylthiophen-2-yl)methanethiol)

• Product Name: (5-tert-butylthiophen-2-yl)methanethiol
• CAS No: 857362-66-4
• MF: C₉H₁₄S₂
• MW: 186.337460041046
• CID: 6043219
• PubChem ID: 165958042
• Update Time: 2025-05-27

(5-tert-butylthiophen-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-tert-butylthiophen-2-yl)methanethiol
• EN300-1289218
• 857362-66-4

• Inchi： 1S/C9H14S2/c1-9(2,3)8-5-4-7(6-10)11-8/h4-5,10H,6H2,1-3H3
• InChI Key： CHMNAFYUPYDHDA-UHFFFAOYSA-N
• SMILES： S1C(CS)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 186.05369279g/mol
• Monoisotopic Mass: 186.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.2Ų

Additional information on (5-tert-butylthiophen-2-yl)methanethiol

Recent Advances in the Application of (5-tert-butylthiophen-2-yl)methanethiol (CAS: 857362-66-4) in Chemical Biology and Pharmaceutical Research

The compound (5-tert-butylthiophen-2-yl)methanethiol (CAS: 857362-66-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that (5-tert-butylthiophen-2-yl)methanethiol serves as a versatile building block in the synthesis of novel thiol-containing compounds. Its tert-butyl group enhances steric hindrance, which can be leveraged to improve the selectivity and stability of resulting derivatives. Researchers have successfully incorporated this moiety into various pharmacophores, yielding compounds with promising antimicrobial, anti-inflammatory, and anticancer properties.

One notable application of (5-tert-butylthiophen-2-yl)methanethiol is in the development of cysteine-targeting covalent inhibitors. The thiol group in this compound can form reversible or irreversible bonds with cysteine residues in target proteins, making it a valuable tool for probing protein function and designing targeted therapies. Recent publications have highlighted its use in the inhibition of key enzymes involved in cancer progression and inflammatory pathways.

In terms of synthetic methodology, advances have been made in the efficient production of (5-tert-butylthiophen-2-yl)methanethiol and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry described an optimized route for its synthesis with improved yield and purity, facilitating its broader application in medicinal chemistry campaigns. The compound's stability under various physiological conditions has also been characterized, supporting its potential as a drug candidate or biochemical probe.

Pharmacological evaluations of derivatives containing the (5-tert-butylthiophen-2-yl)methanethiol scaffold have shown promising results. In vitro studies have demonstrated significant activity against multidrug-resistant bacterial strains, while in vivo models have revealed favorable pharmacokinetic profiles for several lead compounds. These findings suggest that this chemical moiety may contribute to addressing the growing challenge of antibiotic resistance.

Looking forward, researchers are exploring the potential of (5-tert-butylthiophen-2-yl)methanethiol in targeted drug delivery systems and as a component of PROTACs (Proteolysis Targeting Chimeras). Its ability to interact with biological thiols while maintaining stability in physiological environments makes it particularly attractive for these emerging therapeutic modalities. Current investigations are focusing on optimizing its physicochemical properties to enhance bioavailability and target specificity.

In conclusion, (5-tert-butylthiophen-2-yl)methanethiol (CAS: 857362-66-4) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique combination of steric and electronic properties, coupled with recent synthetic and pharmacological advances, positions it as a promising scaffold for the development of novel therapeutic agents. Continued research into its structure-activity relationships and mechanism of action is expected to yield further insights and potential clinical candidates in the coming years.